Cas no 851864-42-1 (1-2-(benzylsulfanyl)-4,5-dihydro-1H-imidazol-1-yl-2-(4-chlorophenyl)ethan-1-one)

• Product Name: 1-2-(benzylsulfanyl)-4,5-dihydro-1H-imidazol-1-yl-2-(4-chlorophenyl)ethan-1-one
• CAS No: 851864-42-1
• MF: C₁₈H₁₇ClN₂OS
• MW: 344.858381986618
• CID: 6612305
• PubChem ID: 4190088
• Update Time: 2025-10-28

1-2-(benzylsulfanyl)-4,5-dihydro-1H-imidazol-1-yl-2-(4-chlorophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-2-(benzylsulfanyl)-4,5-dihydro-1H-imidazol-1-yl-2-(4-chlorophenyl)ethan-1-one
• 1-(2-(benzylthio)-4,5-dihydro-1H-imidazol-1-yl)-2-(4-chlorophenyl)ethanone
• 851864-42-1
• 1-[2-(benzylsulfanyl)-4,5-dihydro-1H-imidazol-1-yl]-2-(4-chlorophenyl)ethan-1-one
• F0630-0259
• AKOS024588527
• 1-(2-benzylsulfanyl-4,5-dihydroimidazol-1-yl)-2-(4-chlorophenyl)ethanone

• Inchi： 1S/C18H17ClN2OS/c19-16-8-6-14(7-9-16)12-17(22)21-11-10-20-18(21)23-13-15-4-2-1-3-5-15/h1-9H,10-13H2
• InChI Key： MHXFPSNULKNEDF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC(N1C(=NCC1)SCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 344.0750120g/mol
• Monoisotopic Mass: 344.0750120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 58Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 1-2-(benzylsulfanyl)-4,5-dihydro-1H-imidazol-1-yl-2-(4-chlorophenyl)ethan-1-one

Recent Advances in the Study of 1-2-(benzylsulfanyl)-4,5-dihydro-1H-imidazol-1-yl-2-(4-chlorophenyl)ethan-1-one (CAS: 851864-42-1)

The compound 1-2-(benzylsulfanyl)-4,5-dihydro-1H-imidazol-1-yl-2-(4-chlorophenyl)ethan-1-one (CAS: 851864-42-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique imidazole and benzylsulfanyl moieties, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action. Recent research has focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of anti-inflammatory and anticancer activities.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 851864-42-1, highlighting its efficient production via a multi-step process involving the condensation of 4-chlorophenylacetic acid with benzyl mercaptan, followed by cyclization to form the imidazole ring. The study reported a yield of 78% under optimized conditions, with high purity confirmed by HPLC and NMR spectroscopy. This advancement in synthesis is critical for scaling up production for further preclinical studies.

In terms of biological activity, a recent in vitro study demonstrated that 851864-42-1 exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The compound showed an IC50 value of 0.45 μM, comparable to that of celecoxib, a well-known COX-2 inhibitor. Molecular docking simulations revealed that the benzylsulfanyl group of 851864-42-1 interacts with the hydrophobic pocket of COX-2, while the imidazole ring forms hydrogen bonds with key amino acid residues, explaining its high affinity and selectivity.

Another significant finding comes from a 2024 study in Bioorganic & Medicinal Chemistry Letters, which investigated the anticancer potential of 851864-42-1. The compound was tested against a panel of cancer cell lines, including MCF-7 (breast cancer), A549 (lung cancer), and HeLa (cervical cancer). Results indicated pronounced cytotoxicity against MCF-7 cells, with an IC50 of 12.3 μM, suggesting its potential as a lead compound for breast cancer therapy. Mechanistic studies revealed that 851864-42-1 induces apoptosis via the mitochondrial pathway, as evidenced by caspase-3 activation and cytochrome c release.

Despite these promising results, challenges remain in the development of 851864-42-1 as a therapeutic agent. Pharmacokinetic studies in rodent models have shown moderate oral bioavailability (42%), attributed to its low solubility in aqueous media. Current research is focused on formulating nanoparticle-based delivery systems to enhance its solubility and bioavailability. A preprint manuscript (2024) reported that encapsulation of 851864-42-1 in poly(lactic-co-glycolic acid) (PLGA) nanoparticles improved its plasma concentration by 2.5-fold compared to the free compound.

In conclusion, 1-2-(benzylsulfanyl)-4,5-dihydro-1H-imidazol-1-yl-2-(4-chlorophenyl)ethan-1-one (851864-42-1) represents a promising scaffold for the development of novel anti-inflammatory and anticancer agents. Recent advances in its synthesis, biological evaluation, and formulation strategies underscore its potential, though further optimization and preclinical validation are warranted. Future research should prioritize in vivo efficacy studies and toxicological assessments to translate these findings into clinical applications.